Cas no 2034574-90-6 (4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-ethyl-5-fluoropyrimidine)

• Product Name: 4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-ethyl-5-fluoropyrimidine
• CAS No: 2034574-90-6
• MF: C₁₆H₁₆F₃N₃O₃S
• MW: 387.376752853394
• CID: 6383376
• PubChem ID: 121017753
• Update Time: 2025-10-25

4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-ethyl-5-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[1-(2,6-difluorophenyl)sulfonylpyrrolidin-3-yl]oxy-6-ethyl-5-fluoropyrimidine
• 2034574-90-6
• AKOS026690864
• F6478-3968
• 4-{[1-(2,6-difluorobenzenesulfonyl)pyrrolidin-3-yl]oxy}-6-ethyl-5-fluoropyrimidine
• 4-((1-((2,6-difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-ethyl-5-fluoropyrimidine
• 4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-ethyl-5-fluoropyrimidine

• Inchi： 1S/C16H16F3N3O3S/c1-2-13-14(19)16(21-9-20-13)25-10-6-7-22(8-10)26(23,24)15-11(17)4-3-5-12(15)18/h3-5,9-10H,2,6-8H2,1H3
• InChI Key： MTQFQJXFWYCPLZ-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1F)F)(N1CCC(C1)OC1C(=C(CC)N=CN=1)F)(=O)=O

Computed Properties

• Exact Mass: 387.08644704g/mol
• Monoisotopic Mass: 387.08644704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.8Ų

Additional information on 4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-ethyl-5-fluoropyrimidine

Introduction to 4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-ethyl-5-fluoropyrimidine (CAS No. 2034574-90-6)

4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-ethyl-5-fluoropyrimidine (CAS No. 2034574-90-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The molecular structure of 4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-ethyl-5-fluoropyrimidine is characterized by a pyrimidine core substituted with an ethyl group at the 6-position and a fluorine atom at the 5-position. The key functional group is the sulfonyl moiety attached to a pyrrolidine ring, which is further substituted with a 2,6-difluorophenyl group. This complex structure confers the compound with enhanced solubility and stability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-ethyl-5-fluoropyrimidine in various therapeutic areas. One notable application is in the treatment of viral infections. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-ethyl-5-fluoropyrimidine has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can selectively target and inhibit the growth of various cancer cell lines, particularly those derived from solid tumors such as lung and breast cancer. The anticancer activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression.

The pharmacokinetic profile of 4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-ethyl-5-fluoropyrimidine has been extensively studied to optimize its therapeutic efficacy. In vivo experiments in animal models have shown that the compound exhibits good oral bioavailability and a favorable distribution profile. These properties make it suitable for oral administration, which is advantageous for patient compliance in clinical settings.

To further understand the biological activity and mechanism of action of 4-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-ethyl-5-fluoropyrimidine, researchers have employed advanced techniques such as X-ray crystallography and molecular docking studies. These studies have provided insights into the binding interactions between the compound and its target proteins, which can guide the rational design of more potent analogs.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-((1-( (2,6-Difluorophenyl)sulfonyl)pyrrolidin -3 - yl ) oxy ) - 6 - ethyl - 5 - fluoropyrimidine in human subjects. Early results from phase I trials have shown promising outcomes with no major adverse effects reported at therapeutic doses. The ongoing phase II trials aim to confirm these findings and explore the compound's potential in treating specific diseases.

In conclusion, 4 - (( 1 - (( 2 , 6 - Difluorophenyl ) sulfonyl ) pyrrolidin - 3 - yl ) oxy ) - 6 - ethyl - 5 - fluoropyrimidine (CAS No. 2034574 - 90 - 6) represents a promising candidate for drug development due to its unique structural features and diverse biological activities. Continued research and clinical evaluation will likely uncover additional therapeutic applications and contribute to the advancement of medicinal chemistry.